Cas no 446276-15-9 (3-cyclohexyl(methyl)amino-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-cyclohexyl(methyl)amino-1,1,1-trifluoropropan-2-ol
• CAS No: 446276-15-9
• MF: C₁₀H₁₈F₃NO
• MW: 225.251233577728
• MDL: MFCD03001225
• CID: 3061081
• PubChem ID: 2782972
• Update Time: 2025-04-21

3-cyclohexyl(methyl)amino-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclohexyl(methyl)amino)-1,1,1-trifluoropropan-2-ol
• 3-cyclohexyl(methyl)amino-1,1,1-trifluoropropan-2-ol
• 3-[Cyclohexyl(methyl)amino]-1,1,1-trifluoro-2-propanol
• 446276-15-9
• 11P-632
• 3-[cyclohexyl(methyl)amino]-1,1,1-trifluoropropan-2-ol
• MFCD03001225
• CS-0320025
• 3-(Cyclohexylmethylamino)-1,1,1-trifluoro-2-propanol
• AKOS005069380
• DTXSID701217889
• F6545-5929

• MDL： MFCD03001225
• Inchi： 1S/C10H18F3NO/c1-14(7-9(15)10(11,12)13)8-5-3-2-4-6-8/h8-9,15H,2-7H2,1H3
• InChI Key： NKYCUDIAVZBMPB-UHFFFAOYSA-N
• SMILES： FC(C(CN(C)C1CCCCC1)O)(F)F

Computed Properties

• Exact Mass: 225.13404868Da
• Monoisotopic Mass: 225.13404868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5Ų

3-cyclohexyl(methyl)amino-1,1,1-trifluoropropan-2-ol Security Information

• Hazard Statement： Irritant